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Compound of Interest

Compound Name: UNC2025 hydrochloride

Cat. No.: B1574297

Get Quote

Executive Summary: The "Incineration Only" Directive
UNC2025 hydrochloride (CAS: 1429881-91-3) is a potent, ATP-competitive Mer/Flt3 tyrosine

kinase inhibitor. While it is not currently classified as a P-listed or U-listed waste by the EPA

(RCRA), its biological activity (IC50 <1 nM) mandates that it be handled with the same rigor as

cytotoxic antineoplastic agents.

Core Safety Directive:

NEVER dispose of UNC2025 (solid or liquid) down the drain.

NEVER rely on chemical deactivation (e.g., bleach) as a primary disposal method; oxidation

may produce toxic byproducts without destroying the kinase-inhibiting pharmacophore.

ALWAYS segregate as Hazardous Chemical Waste destined for high-temperature

incineration (>1,000°C).

Chemical Hazard Profile & Causality
To dispose of a chemical safely, one must understand its mechanism of harm. UNC2025 is

designed to inhibit cell signaling pathways involved in cell survival and proliferation.
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Property Specification Safety Implication

Molecular Formula C31H45ClN6O · HCl

Salt form increases water

solubility, increasing aquatic

bioavailability risk.

Target Mer/Flt3 Kinase

Potent biological modulator;

treat as a suspected

reproductive toxin and

mutagen.

GHS Classification Warning

H315 (Skin Irrit.), H319 (Eye

Irrit.), H410 (Very toxic to

aquatic life).

Physical State White/Off-white Solid

High risk of aerosolization

during weighing; requires

HEPA containment.

Reactivity Stable

Resistant to ambient

degradation; persistent in the

environment if not incinerated.

Why Aquatic Toxicity Matters (H410): Kinase inhibitors are designed to be stable in

physiological conditions. If flushed, they bypass standard wastewater treatment and can

bioaccumulate in aquatic organisms, disrupting developmental signaling pathways in marine

life. Zero-discharge is the only acceptable standard.

Disposal Decision Matrix (Visualized)
The following logic flow dictates the handling of UNC2025 waste streams.
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UNC2025 Waste Generated

Determine Waste State

Solid Waste
(Powder, Gloves, Tips)

Liquid Waste
(Stock Solutions, HPLC)

Double Bag (Clear + Red)
Label: 'Cytotoxic Solid Waste'

Trace Contamination
(<3% by volume)

e.g., Rinsate

Bulk/Stock Solution

e.g., Expired Stock

Collect in Glass/HDPE Carboy
Label: 'Hazardous Waste - Toxic'

High-Temp Incineration
(Off-site Vendor)

Click to download full resolution via product page

Figure 1: Decision tree for segregating and packaging UNC2025 waste streams to ensure

incineration.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Contaminated Debris)
Applicability: Weighing boats, pipette tips, gloves, bench paper, and empty vials.
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Segregation: Do not mix with general lab trash or biohazard waste (unless infectious). Use a

dedicated waste stream for chemical solids.

Containment:

Place items immediately into a clear plastic zip-lock bag.

Place the sealed clear bag into a secondary yellow or red hazardous waste bag (color

code depends on institutional policy for cytotoxics).

Labeling:

Label must read: "Hazardous Waste: Solid Debris contaminated with UNC2025 (Kinase

Inhibitor)."

Check "Toxic" box.

Protocol B: Liquid Waste (Stock Solutions & HPLC Effluent)
Applicability: DMSO stocks, cell culture media >1µM, HPLC mobile phases.

Solvent Compatibility:

UNC2025 is often dissolved in DMSO or Ethanol. Ensure the waste carboy is compatible

with these solvents (HDPE or Glass).

Collection:

Pour waste into a dedicated "Cytotoxic/Toxic Chemical" carboy.

Do not fill >90% to allow for thermal expansion.

RCRA Coding (Critical):

If dissolved in a flammable solvent (Ethanol/Methanol), the waste carries the D001

(Ignitable) code.

If dissolved in DMSO (non-regulated solvent), tag as "Non-Regulated Chemical Waste -

Toxic/Bioactive."
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Note: Even if "Non-Regulated" by RCRA, your EHS manifest must specify "Incineration

Required."

Protocol C: Spill Cleanup (Powder Form)
Scenario: You have spilled 10mg of solid UNC2025 HCl on the bench.

Secure Area: Alert nearby personnel. Don double nitrile gloves, lab coat, and safety goggles.

If outside a fume hood, wear an N95 or P100 respirator to prevent inhalation.

Containment (Dry):

Cover the spill with a damp paper towel (water or ethanol) to prevent dust generation. Do

not sweep dry powder.

Removal:

Wipe up the material using the damp towels.

Clean the surface 3x with a soap/water solution, followed by an ethanol rinse.

Disposal: Treat all cleanup materials as Solid Waste (Protocol A).

Regulatory & Compliance Context (E-E-A-T)
As a researcher, you are the "Generator" of the waste. You are liable for its characterization.

EPA Status: UNC2025 is not P-listed (acutely toxic) or U-listed (toxic). However, under 40

CFR 262.11, the generator must determine if the waste exhibits hazardous characteristics.

The "Generator Knowledge" Clause: As a scientist, you know this molecule targets biological

systems. Therefore, you must classify it as Toxic for disposal purposes, ensuring it does not

enter municipal water systems.

In-Lab Deactivation: We advise against attempting to neutralize UNC2025 with bleach

(sodium hypochlorite). While bleach kills biological organisms, it may react with the

piperazine or pyrrolo-pyrimidine moieties of UNC2025 to form chlorinated organic
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byproducts, which are often more persistent and toxic than the parent compound.

Incineration is the only self-validating destruction method.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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